Cas no 31419-48-4 (4-(4-cyanophenyl)butanoic acid)

4-(4-cyanophenyl)butanoic acid structure
31419-48-4 structure
Product Name:4-(4-cyanophenyl)butanoic acid
CAS No:31419-48-4
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD19557549
CID:3936696
PubChem ID:12221114
Update Time:2025-04-22

4-(4-cyanophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, 4-cyano-
    • 4-(4-cyanophenyl)butanoic acid
    • 31419-48-4
    • ZB1309
    • AKOS013529987
    • Z1209404055
    • 4-(4-cyanophenyl)butanoicacid
    • WNDUDOVOFJAZMX-UHFFFAOYSA-N
    • SCHEMBL1336456
    • CS-0309299
    • EN300-172527
    • 862-088-4
    • N11842
    • MDL: MFCD19557549
    • Inchi: 1S/C11H11NO2/c12-8-10-6-4-9(5-7-10)2-1-3-11(13)14/h4-7H,1-3H2,(H,13,14)
    • InChI Key: WNDUDOVOFJAZMX-UHFFFAOYSA-N
    • SMILES: C1(CCCC(O)=O)=CC=C(C#N)C=C1

Computed Properties

  • Exact Mass: 189.078978594Da
  • Monoisotopic Mass: 189.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.1Ų

4-(4-cyanophenyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00939928-1g
4-(4-Cyanophenyl)butanoic acid
31419-48-4 95%
1g
¥5565.0 2023-01-30
Enamine
EN300-172527-0.05g
4-(4-cyanophenyl)butanoic acid
31419-48-4 95%
0.05g
$232.0 2023-11-13
Enamine
EN300-172527-0.1g
4-(4-cyanophenyl)butanoic acid
31419-48-4 95%
0.1g
$347.0 2023-11-13
Enamine
EN300-172527-0.25g
4-(4-cyanophenyl)butanoic acid
31419-48-4 95%
0.25g
$494.0 2023-11-13
Enamine
EN300-172527-0.5g
4-(4-cyanophenyl)butanoic acid
31419-48-4 95%
0.5g
$780.0 2023-11-13
Enamine
EN300-172527-1.0g
4-(4-cyanophenyl)butanoic acid
31419-48-4 95%
1g
$0.0 2023-06-08
Enamine
EN300-172527-2.5g
4-(4-cyanophenyl)butanoic acid
31419-48-4 95%
2.5g
$1959.0 2023-11-13
Enamine
EN300-172527-5.0g
4-(4-cyanophenyl)butanoic acid
31419-48-4 95%
5.0g
$2899.0 2023-02-02
Enamine
EN300-172527-10.0g
4-(4-cyanophenyl)butanoic acid
31419-48-4 95%
10.0g
$4299.0 2023-02-02
AstaTech
N11842-0.25/G
4-(4-CYANOPHENYL)BUTANOIC ACID
31419-48-4 95%
0.25g
$328 2023-09-19
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD